Cas no 112932-43-1 (Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-)

• Product Name: Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-
• CAS No: 112932-43-1
• MF: C₁₃H₉BrO₃
• MW: 293.112763166428
• CID: 1201699
• PubChem ID: 13810647
• Update Time: 2025-04-20

Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-
• (3-bromo-2,5-dihydroxyphenyl)-phenylmethanone
• DTXSID80550199
• 112932-43-1
• (3-Bromo-2,5-dihydroxyphenyl)(phenyl)methanone

• Inchi： 1S/C13H9BrO3/c14-11-7-9(15)6-10(13(11)17)12(16)8-4-2-1-3-5-8/h1-7,15,17H
• InChI Key： QFNOQLSLZUHKDM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 291.97347
• Monoisotopic Mass: 291.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53